Cas no 1805842-63-0 (3-(1-Chloro-2-oxopropyl)-5-methylthiophenol)

• Product Name: 3-(1-Chloro-2-oxopropyl)-5-methylthiophenol
• CAS No: 1805842-63-0
• MF: C₁₀H₁₁ClOS
• MW: 214.711740732193
• CID: 5008284
• Update Time: 2025-10-31

3-(1-Chloro-2-oxopropyl)-5-methylthiophenol Chemical and Physical Properties

Names and Identifiers

• 3-(1-Chloro-2-oxopropyl)-5-methylthiophenol

• Inchi： 1S/C10H11ClOS/c1-6-3-8(5-9(13)4-6)10(11)7(2)12/h3-5,10,13H,1-2H3
• InChI Key： PONSUJVZRSSFOW-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=C(C=C(C)C=1)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.8
• Topological Polar Surface Area: 18.1

Additional information on 3-(1-Chloro-2-oxopropyl)-5-methylthiophenol

Comprehensive Overview of 3-(1-Chloro-2-oxopropyl)-5-methylthiophenol (CAS No. 1805842-63-0): Properties, Applications, and Industry Insights

3-(1-Chloro-2-oxopropyl)-5-methylthiophenol (CAS No. 1805842-63-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a thiophenol core modified with a chloro-2-oxopropyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1805842-63-0 ensures precise identification in regulatory and commercial contexts, critical for researchers and suppliers navigating global compliance standards.

In recent years, the demand for heterocyclic compounds like 3-(1-Chloro-2-oxopropyl)-5-methylthiophenol has surged, driven by advancements in drug discovery and sustainable agriculture. Searches for "thiophenol derivatives in drug design" or "chloro-ketone applications in agrochemicals" reflect growing interest in its potential. The compound’s methylthiophenol moiety is particularly notable for enhancing stability and bioavailability in target molecules, a hot topic in AI-driven molecular optimization studies.

From a synthetic perspective, CAS 1805842-63-0 serves as a building block for sulfur-containing scaffolds, which are pivotal in developing kinase inhibitors and antimicrobial agents. Industry forums frequently discuss its role in "green chemistry" workflows, aligning with the push for eco-friendly synthesis methods. Analytical techniques such as HPLC and NMR are essential for characterizing its purity, a common query among quality control professionals.

The commercial landscape for 3-(1-Chloro-2-oxopropyl)-5-methylthiophenol is evolving, with suppliers emphasizing high-purity grades and custom synthesis services. SEO trends highlight searches like "buy 1805842-63-0" or "methylthiophenol supplier," underscoring the need for transparent sourcing. Regulatory databases, including REACH and FDA filings, increasingly reference this compound, reinforcing its relevance in GMP-compliant production.

Future research directions may explore its utility in catalysis or material science, areas where sulfur-functionalized compounds show promise. As laboratories adopt automated synthesis platforms, the integration of CAS 1805842-63-0 into modular workflows could streamline R&D cycles. This aligns with broader industry goals of accelerated innovation and cost-efficient chemical development.